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Compound of Interest

Compound Name: 3,5-Dibromobenzene-1,2-diamine

Cat. No.: B072946

Essential Safety and Handling Guide for 3,5-
Dibromobenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3,5-
Dibromobenzene-1,2-diamine (CAS No. 1575-38-8) in a laboratory setting. Adherence to
these procedures is critical to ensure personal safety and proper disposal.

Hazard Summary

3,5-Dibromobenzene-1,2-diamine is a chemical compound that requires careful handling due
to its potential health hazards. According to the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS), this substance is classified with the following hazards:

Acute Toxicity (Oral): Harmful or toxic if swallowed.[1][2]

Acute Toxicity (Dermal): Harmful in contact with skin.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3][4][5]

Serious Eye Damage/Eye Irritation: Causes serious eye damage or irritation.[1][2][3][4][5]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][4][5]
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Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling this compound.

The following table summarizes the required PPE.

Protection Type

Specific Recommendations

Regulatory Standard
(Example)

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene). All
disposable gloves are
permeable; select the glove
with the lowest permeability for

this hazard.

29 CFR 1910.138

Eye and Face Protection

Chemical safety goggles or a
full-face shield to protect
against splashes.[3][6] Safety
glasses are insufficient as they

do not protect from splashes.

29 CFR 1910.133

Skin and Body Protection

A fully buttoned laboratory
coat, long pants, and closed-
toe shoes made of a liquid-
resistant material are the
minimum requirements.[6] For
larger quantities or tasks with a
higher risk of splashing,
consider a splash apron or an

isolation gown.

Respiratory Protection

Use in a well-ventilated area. If
dust, mists, or aerosols are
generated and engineering
controls (like a fume hood) are
inadequate, a NIOSH/MSHA-
approved respirator is

required.[3]

29 CFR 1910.134
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for minimizing exposure and ensuring safety.

Preparation

Consult Safety Data Sheet (SDS)

;

Ensure proper ventilation (fume hood)

l

Don appropriate Personal Protective Equipment (PPE)

Handling
y

Weigh and handle solids in a ventilated enclosure

;

Avoid creating dust

l

Keep container tightly closed when not in use

l

Avoid contact with skin, eyes, and clothing

Post—H£ndling

Decontaminate work area

l

Remove and dispose of PPE correctly

l

Wash hands thoroughly with soap and water
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Caption: A step-by-step workflow for the safe handling of 3,5-Dibromobenzene-1,2-diamine.
Experimental Protocol:

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure that a
properly functioning chemical fume hood is available and in use.[3] Put on all required PPE
as detailed in the table above.

e Handling:

o Conduct all weighing and manipulation of the solid compound within a chemical fume
hood to minimize inhalation exposure.[3]

o Handle the substance carefully to avoid the generation of dust.

o When not in use, ensure the container is tightly sealed to prevent the release of vapors
and dust.[4][5]

o Should accidental contact occur, follow the first aid measures outlined below.
e Post-Handling:
o Thoroughly decontaminate the work surface after use.

o Remove contaminated PPE, ensuring not to touch the outer surfaces with bare hands, and
dispose of it in the designated hazardous waste container.

o Wash hands and any exposed skin thoroughly with soap and water after completing the
work.[3]

Emergency Procedures

In the event of exposure or a spill, immediate action is required.
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Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][4]

Immediately wash off with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ o
and shoes. Seek medical attention if irritation

persists.[3][4]

Move the exposed person to fresh air. If not
) breathing, give artificial respiration. If breathing
Inhalation o ] ) ] )
is difficult, give oxygen. Seek immediate medical

attention.[3][4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[3]

Evacuate the area. Wear appropriate PPE.

Sweep or shovel the spilled material into a
Spill suitable, labeled container for disposal. Avoid

creating dust. Do not let this chemical enter the

environment.

Disposal Plan

Proper disposal of 3,5-Dibromobenzene-1,2-diamine and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.
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Caption: The logical flow for the disposal of 3,5-Dibromobenzene-1,2-diamine waste.
Disposal Protocol:
e Waste Collection:

o Collect unused 3,5-Dibromobenzene-1,2-diamine and any material contaminated with it
(e.g., paper towels, gloves) in a designated, properly labeled, and sealed hazardous waste
container.

e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[3]

e Disposal:

o Dispose of the contents and the container in accordance with all local, state, and federal
regulations. This typically involves transfer to an approved waste disposal plant via a
licensed contractor.[3][4][5] Do not dispose of it down the drain or in the regular trash.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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